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  4. (±)14-HDoHE
(±)14-HDoHE (±)14-HDoHE (±)14-HDoHE is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. DHA is metabolized to 14(S)-HDoHE by human platelets along with 11(S)-HDoHE. 14(S)-HDoHE is also produced by salmon gills upon stimulation with calcium ionophore. 14(S)-HDoHE was shown to be an inhibitor of U-46619-induced human platelet aggregation and rabbit and rat aortic smooth muscle contraction with IC50 values of about 70, 3.6, and 5.3 µM, respectively. (±)14-HDoHE is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 87042-40-8
VCID: VC0163549
InChI: InChI=1S/C22H32O3/c1-2-3-4-5-12-15-18-21(23)19-16-13-10-8-6-7-9-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+
SMILES: CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.5 g/mol

(±)14-HDoHE

CAS No.: 87042-40-8

Reference Standards

VCID: VC0163549

Molecular Formula: C22H32O3

Molecular Weight: 344.5 g/mol

(±)14-HDoHE - 87042-40-8

CAS No. 87042-40-8
Product Name (±)14-HDoHE
Molecular Formula C22H32O3
Molecular Weight 344.5 g/mol
IUPAC Name (4Z,7Z,10Z,12E,16Z,19Z)-14-hydroxydocosa-4,7,10,12,16,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-3-4-5-12-15-18-21(23)19-16-13-10-8-6-7-9-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+
Standard InChIKey ZNEBXONKCYFJAF-BGKMTWLOSA-N
Isomeric SMILES CC/C=C\C/C=C\CC(/C=C/C=C\C/C=C\C/C=C\CCC(=O)O)O
SMILES CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O
Canonical SMILES CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O
Description (±)14-HDoHE is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. DHA is metabolized to 14(S)-HDoHE by human platelets along with 11(S)-HDoHE. 14(S)-HDoHE is also produced by salmon gills upon stimulation with calcium ionophore. 14(S)-HDoHE was shown to be an inhibitor of U-46619-induced human platelet aggregation and rabbit and rat aortic smooth muscle contraction with IC50 values of about 70, 3.6, and 5.3 µM, respectively. (±)14-HDoHE is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Synonyms 14-hydroxy Docosahexaenoic Acid
Reference 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984).
PubChem Compound 11566378
Last Modified Nov 11 2021
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